Cas no 1415719-04-8 (1-(4-Chlorophenyl)-3-(cyclopropylmethyl)aminopyrrolidine-2,5-dione)

• Product Name: 1-(4-Chlorophenyl)-3-(cyclopropylmethyl)aminopyrrolidine-2,5-dione
• CAS No: 1415719-04-8
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• CID: 4698941
• Update Time: 2025-10-25

1-(4-Chlorophenyl)-3-(cyclopropylmethyl)aminopyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-[(cyclopropylmethyl)amino]pyrrolidine-2,5-dione
• 1-(4-Chlorophenyl)-3-((cyclopropylmethyl)amino)pyrrolidine-2,5-dione
• T5507
• 2,5-pyrrolidinedione, 1-(4-chlorophenyl)-3-[(cyclopropylmethyl)amino]-
• 1-(4-Chlorophenyl)-3-(cyclopropylmethyl)aminopyrrolidine-2,5-dione

• Inchi： 1S/C14H15ClN2O2/c15-10-3-5-11(6-4-10)17-13(18)7-12(14(17)19)16-8-9-1-2-9/h3-6,9,12,16H,1-2,7-8H2
• InChI Key： TVPYRVWWNFLNIB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C1=O)NCC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• Topological Polar Surface Area: 49.4

Additional information on 1-(4-Chlorophenyl)-3-(cyclopropylmethyl)aminopyrrolidine-2,5-dione

Comprehensive Analysis of 1-(4-Chlorophenyl)-3-(cyclopropylmethyl)aminopyrrolidine-2,5-dione (CAS No. 1415719-04-8): Properties, Applications, and Research Insights

The compound 1-(4-Chlorophenyl)-3-(cyclopropylmethyl)aminopyrrolidine-2,5-dione (CAS No. 1415719-04-8) is a structurally unique pyrrolidine-2,5-dione derivative that has garnered significant attention in pharmaceutical and chemical research. Characterized by its cyclopropylmethyl and 4-chlorophenyl substituents, this molecule exhibits intriguing physicochemical properties, making it a subject of interest for drug discovery and material science applications. Its systematic name reflects the precise arrangement of functional groups, which contribute to its potential bioactivity and synthetic versatility.

In recent years, researchers have explored the role of pyrrolidine-2,5-dione derivatives in modulating biological targets, particularly in the context of neurological and metabolic disorders. The presence of the 4-chlorophenyl group in CAS 1415719-04-8 suggests potential interactions with aromatic binding pockets in enzymes or receptors, a feature commonly leveraged in medicinal chemistry. Meanwhile, the cyclopropylmethyl moiety may enhance metabolic stability, addressing a key challenge in drug development. These attributes align with current trends in small-molecule drug design, where structural optimization is critical for improving pharmacokinetics.

The synthesis of 1-(4-Chlorophenyl)-3-(cyclopropylmethyl)aminopyrrolidine-2,5-dione typically involves multi-step organic reactions, including condensation and cyclization strategies. Advanced techniques such as microwave-assisted synthesis or flow chemistry may be employed to improve yield and purity—topics frequently searched by synthetic chemists. Analytical characterization via NMR, HPLC, and mass spectrometry ensures structural fidelity, a critical step given the compound’s potential as a pharmacophore scaffold.

From an industrial perspective, CAS 1415719-04-8 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its niche applications in agrochemicals and material science further broaden its relevance. For instance, derivatives of pyrrolidine-2,5-dione have been investigated for their role in polymer modification, responding to the growing demand for sustainable materials. This dual applicability in life sciences and industrial chemistry makes it a compelling case study for interdisciplinary research.

Environmental and safety profiles of 1-(4-Chlorophenyl)-3-(cyclopropylmethyl)aminopyrrolidine-2,5-dione are also under scrutiny, reflecting broader societal concerns about green chemistry. Researchers are increasingly optimizing synthetic routes to minimize hazardous byproducts, a topic frequently queried in academic and regulatory circles. Such efforts align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In summary, CAS 1415719-04-8 represents a versatile chemical entity with untapped potential across multiple domains. Its structural features, synthetic accessibility, and applicability in cutting-edge research underscore its importance in contemporary science. As interest in tailored heterocycles and bioactive small molecules grows, this compound is poised to remain a focal point for innovation.